Cas no 1713462-39-5 (1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid)
1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid
-
- Inchi: 1S/C12H17N3O3/c1-8-6-10(16)14(2)12(13-8)15-5-3-4-9(7-15)11(17)18/h6,9H,3-5,7H2,1-2H3,(H,17,18)
- InChI Key: OYOSKDYDFFQGJX-UHFFFAOYSA-N
- SMILES: N1(C2N(C)C(=O)C=C(C)N=2)CCCC(C(O)=O)C1
1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510552-1g |
1-(1,4-Dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidine-3-carboxylicacid |
1713462-39-5 | 97% | 1g |
$480 | 2023-02-02 |
1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid
1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid: A Comprehensive Overview
1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid, also known by its CAS number 1713462-39-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrimidine ring system with a piperidine moiety. The presence of the 6-oxo group in the pyrimidine ring and the carboxylic acid group in the piperidine ring introduces interesting chemical properties and potential biological activities.
The synthesis of this compound has been extensively studied, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging the use of transition metal catalysts and microwave-assisted reactions. These methods not only enhance the scalability of production but also reduce environmental impact, aligning with current green chemistry principles.
The structural features of 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid make it a promising candidate for various applications. Its pyrimidine core is known for its ability to form hydrogen bonds, which is crucial for interactions within biological systems. Additionally, the piperidine ring contributes to the molecule's flexibility and ability to adopt conformations that may be favorable for binding to target proteins.
Recent studies have explored the biological activity of this compound, particularly its potential as a therapeutic agent. Research has shown that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes. This suggests that it could be developed into a drug candidate for treating conditions such as arthritis or other inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts.
The integration of computational chemistry techniques has significantly advanced our understanding of this compound's properties. Molecular docking studies have provided insights into how it interacts with target proteins at the atomic level. These findings have guided experimental studies, leading to a more precise understanding of its mechanism of action.
In terms of physical properties, 1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid has a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile is advantageous for formulation purposes in pharmaceutical applications.
The safety profile of this compound has also been evaluated through acute toxicity studies. Results indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, further long-term studies are required to fully assess its safety for human use.
In conclusion, 1-(1,4-Dimethyl-6 oxo 1 6 dihydro pyrimidin 2 yl) piperidine 3 carboxylic acid (CAS No: 1713462 39 5) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing research focusing on optimizing its synthesis and elucidating its biological mechanisms, this compound holds promise for future applications in medicine and beyond.
1713462-39-5 (1-(1,4-Dimethyl-6-oxo-1,6-dihydro-pyrimidin-2-yl)-piperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)